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Compound of Interest

Compound Name: 2-Methylcyclopentanone
CAS No.: 28631-88-1
Cat. No.: B7771160
Get Quote
. J

This guide provides a comprehensive overview of the core physical properties of 2-
Methylcyclopentanone (CAS No. 1120-72-5), tailored for researchers, scientists, and
professionals in drug development. Beyond a simple tabulation of data, this document delves
into the experimental methodologies for determining these properties, the underlying scientific
principles, and practical insights for handling and application.

Section 1: Structural and Fundamental Properties

2-Methylcyclopentanone is a cyclic ketone with a methyl group at the alpha-position to the
carbonyl group.[1] This structure dictates its physical and chemical behavior.

Molecular Identity

A clear understanding of the molecular identity is the foundation for all physical property

analysis.
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Identifier Value Source
IUPAC Name 2-methylcyclopentan-1-one [2]
Synonyms a-Methylcyclopentanone [2][3]
CAS Number 1120-72-5 [2113114]
Molecular Formula CeH100 [2]
Molecular Weight 98.14 g/mol [2][3]
SMILES CCiCcCcCC1=0 [2][5]
InChikey ZIXLDMFVRPABBX- -

UHFFFAOYSA-N

Core Physical Properties at a Glance

The following table summarizes the key physical properties of 2-Methylcyclopentanone,
providing a rapid reference for laboratory applications.

Property Value Conditions Source(s)

Clear, colorless to

Appearance very slightly yellow Ambient [6]
liquid
Melting Point -75 °C - [3]
Boiling Point 139 °C at 760 mmHg (lit.) [3]1[4]
Density 0.917 g/mL at 25 °C (lit.) [31[4]
Refractive Index (n_D) 1.435 at 20 °C (lit.) [3114]
Flash Point 26 °C closed cup [4]
Vapor Pressure 5.8 mmHg at 25 °C (est.) [7]

Soluble in water and
Solubility common organic - [61[7]

solvents
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Section 2: Experimental Determination of Physical
Properties

The trustworthiness of physical property data hinges on robust and reproducible experimental
methods. This section outlines the principles and step-by-step protocols for determining key
physical properties of 2-Methylcyclopentanone.

Boiling Point Determination

Expertise & Experience: The boiling point is a critical parameter for purification by distillation
and for assessing the volatility of a compound. The capillary method is a common and reliable
technique for determining the boiling point of small quantities of liquid. The principle relies on
the definition of boiling point: the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.

Experimental Workflow: Capillary Method
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Preparation

[Seal one end of a capillary tube using a flame)

:

@dd a small amount of 2-Methylcyclopentanone to a fusion tube)

:

Glace the sealed capillary tube (open end down) into the fusion tube)
- J

Measurement

G\ttach the fusion tube to a thermometer)

:

Emmerse the assembly in a heating bath (e.g., oil bath))

:

ﬁeat the bath slowly and observe for a continuous stream of bubbles from the capilla@

:

Qote the temperature when the bubble stream is rapid and continuous. This is the boiling poira
. J

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by the Capillary Method.

Step-by-Step Protocol:
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e Preparation:
o Take a capillary tube and seal one end by rotating it in the flame of a Bunsen burner.
o Add 2-3 mL of 2-Methylcyclopentanone to a small test tube (fusion tube).

o Place the sealed capillary tube, open end down, into the fusion tube containing the
sample.

o Assembly:

o Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

o Suspend the assembly in a heating bath (e.g., paraffin oil or a heating block).
e Measurement:
o Heat the bath gently with constant stirring.
o Observe the capillary tube. As the temperature rises, air will escape from the capillary.

o When a rapid and continuous stream of bubbles emerges from the capillary, the vapor
pressure of the liquid is equal to the atmospheric pressure. Record this temperature as the
boiling point.[8][9]

o Validation:

o Allow the apparatus to cool slightly. The temperature at which the liquid re-enters the
capillary tube should be close to the observed boiling point.

Density Measurement

Expertise & Experience: Density is a fundamental property that relates a substance's mass to
its volume. It is often used to assess purity and for mass-to-volume conversions in
experimental setups. The pycnometer method is a highly accurate technique for determining
the density of liquids.

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Pycnometer Method

Pycnometer Measurement

@Veigh a clean, dry pycnometer (ml))

:

Gill the pycnometer with 2-Methylcyclopentanone and weigh (mza

:

@mpty and clean the pycnometer)

:

6" the pycnometer with a reference liquid of known density (e.g., distilled water) and weigh (mSB

:

@alculate the density of 2-Methylcyc|opentanone]

Click to download full resolution via product page
Caption: Workflow for Density Determination using a Pycnometer.
Step-by-Step Protocol:
e Initial Measurement:
o Thoroughly clean and dry a pycnometer of a known volume.
o Weigh the empty pycnometer on an analytical balance (mass ma).

e Sample Measurement:
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o Fill the pycnometer with 2-Methylcyclopentanone, ensuring no air bubbles are present.
o Insert the stopper and allow any excess liquid to overflow.

o Carefully dry the outside of the pycnometer and weigh it (mass mz).

o Reference Measurement:
o Empty and clean the pycnometer.

o Fill it with a reference liquid of a precisely known density at the same temperature,
typically distilled water (density p_water).

o Weigh the pycnometer filled with the reference liquid (mass ms).
» Calculation:

o The density of 2-Methylcyclopentanone (p_sample) is calculated using the formula:
p_sample = [(mz2 - m1) / (ms3 - m1)] * p_water

Trustworthiness: This method is self-validating as it relies on a ratio of masses and the well-
established density of a reference standard (water). The accuracy is primarily dependent on the
precision of the analytical balance and temperature control.

Refractive Index Measurement

Expertise & Experience: The refractive index is a measure of how much light bends, or refracts,
when it passes through a substance. It is a highly sensitive physical property that is
characteristic of a pure compound and is useful for identification and purity assessment. An
Abbe refractometer is the standard instrument for this measurement.

Step-by-Step Protocol:
e Calibration:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index
(e.g., distilled water).
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e Sample Application:
o Place a few drops of 2-Methylcyclopentanone onto the prism of the refractometer.
e Measurement:

o Close the prism and allow the sample to equilibrate to the instrument's temperature
(typically 20 °C).

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

e Reading:
o Read the refractive index value from the instrument's scale.
e Cleaning:

o Thoroughly clean the prism with a suitable solvent (e.g., ethanol or acetone) and a soft
lens tissue after each measurement.

Section 3: Spectroscopic Characterization

Spectroscopic data provides a unique fingerprint of a molecule, confirming its structure and
identifying functional groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy is a powerful tool for identifying the functional
groups present in a molecule. The absorption of infrared radiation at specific frequencies
corresponds to the vibrations of specific chemical bonds. For 2-Methylcyclopentanone, the
most prominent feature will be the strong absorption due to the carbonyl (C=0) group.

Expected FTIR Absorptions for 2-Methylcyclopentanone:
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Wavenumber . . .

Bond Vibration Type Intensity
(cm™)
~1740 C=0 Stretch Strong
2850-2960 C-H (alkane) Stretch Medium-Strong
~1465 CH:2 Bend Medium
~1375 CHs Bend Medium

A study involving in situ FTIR measurements of 2-Methylcyclopentanone vapor noted the
characteristic vibrational modes of the molecule.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy provides detailed information about the carbon
and hydrogen framework of a molecule. *H NMR gives information about the number of
different types of protons and their neighboring protons, while 13C NMR provides information
about the different types of carbon atoms.

H NMR Spectral Data:

e 1H NMR (400 MHz, CDCIs): Chemical shifts (ppm) have been reported at approximately
2.29, 2.25, 2.11, 2.007, 1.803, 1.495, and 1.091.[5] The complex splitting patterns in the
region of 1.5-2.3 ppm are due to the diastereotopic methylene protons of the cyclopentanone
ring and the methine proton, all of which are coupled to each other. The doublet at around
1.09 ppm corresponds to the methyl group protons, split by the adjacent methine proton.

13C NMR Spectral Data:

e The 3C NMR spectrum will show six distinct signals corresponding to the six carbon atoms
in the molecule. The carbonyl carbon will appear significantly downfield (around 220 ppm).
The other signals will be in the aliphatic region, with the carbon bearing the methyl group and
the methyl carbon itself being identifiable.

Mass Spectrometry (MS)
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Expertise & Experience: Mass spectrometry provides information about the molecular weight
and fragmentation pattern of a molecule. In electron ionization (EI) mass spectrometry, the
molecule is fragmented, and the mass-to-charge ratio (m/z) of the fragments is detected.

Expected Fragmentation Pattern:

» Molecular lon (M+): A peak at m/z = 98, corresponding to the molecular weight of 2-
Methylcyclopentanone.

e Major Fragments: Common fragmentation pathways for cyclic ketones include alpha-
cleavage (cleavage of the bond adjacent to the carbonyl group) and McLafferty
rearrangement. Expected fragments would include the loss of the methyl group (M-15, m/z =
83) and the loss of an ethyl group (M-29, m/z = 69) through ring opening and subsequent
fragmentation. A prominent peak is often observed at m/z = 42.[5]

Section 4: Safety, Handling, and Storage

Expertise & Experience: As a flammable liquid, proper handling and storage of 2-
Methylcyclopentanone are paramount to ensure laboratory safety.

GHS Hazard Classification:
o Flammable Liquid: Category 3[2]
e Hazard Statement: H226: Flammable liquid and vapor.[2]

Handling and Storage Workflow
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Handling Storage
@ork in a well-ventilated area, preferably a fume hoocD Gtore in a tightly closed containeD
! '
@ear appropriate personal protective equipment (PPE): safety goggles, gloves, lab co% Store in a cool, dry, well-ventilated area designated for flammable liquids|
' i
@eep away from ignition sources (sparks, open flames, hot surfacesD Store away from incompatible materials such as strong oxidizing agents.,

Click to download full resolution via product page

Caption: Best Practices for Handling and Storage of 2-Methylcyclopentanone.

Precautions:

Engineering Controls: Use in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant
gloves, and a lab coat.

o Fire Safety: Keep away from heat, sparks, and open flames.[11] Store in a flammable liquid
storage cabinet.[12] Have appropriate fire-extinguishing media (e.g., dry chemical, carbon
dioxide, or alcohol-resistant foam) readily available.

e Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[11]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://www.fishersci.com/store/msds?partNumber=AC247660050&productDescription=2-METHYLCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://www.fishersci.com/store/msds?partNumber=AC247660050&productDescription=2-METHYLCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound. Retrieved from
[Link]

e Motaung, D. E., et al. (2019). Concomitant in Situ FTIR and Impedance Measurements To
Address the 2-Methylcyclopentanone Vapor-Sensing Mechanism in MnO2—Polymer
Nanocomposites. ACS Omega. Retrieved from [Link]

» University of Technology. (2021). EXPERIMENT (2) - DETERMINATION OF BOILING
POINTS. Retrieved from [Link]

» University of Babylon. (n.d.). Determination of melting and boiling points. Retrieved from
[Link]

e PubChem. (n.d.). 2-Methylcyclopentanone. Retrieved from [Link]
e The Good Scents Company. (n.d.). 2-methyl cyclopentanone. Retrieved from [Link]

e Grow Training. (n.d.). Handling Flammable Chemicals - Key Precautions To Take. Retrieved
from [Link]

e Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 2-Methylcyclopentanone. Retrieved
from [Link]

e Doc Brown's Chemistry. (n.d.). mass spectrum of cyclopentane. Retrieved from [Link]
» ResearchGate. (n.d.). Refractive index of cyclopentanone. Retrieved from [Link]

e Justrite. (n.d.). YOUR GUIDE TO HANDLING FLAMMABLE LIQUIDS SAFELY. Retrieved
from [Link]

e Chem Help ASAP. (2022, November 22). mass spectrum & fragmentation of 2-pentanone.
Retrieved from [Link]

» Michigan State University. (n.d.). Investigation 1: Density of Materials. Retrieved from [Link]

e Scribd. (n.d.). 02 Exp 1 Boiling Point Determination. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound/
https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://pubs.acs.org/doi/10.1021/acsomega.9b00547
https://uotechnology.edu.iq/ce/images/files-curriculum/1/c.e.2.pdf
https://www.uobabylon.edu.iq/eprints/publication_12_21371_238.pdf
https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/14265
http://www.thegoodscentscompany.com/data/rw1035891.html
https://www.growtraining.co.uk/2020/01/15/handling-flammable-chemicals-key-precautions-to-take/
https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methylcyclopentanone
https://www.chemos.de/sdb/1120-72-5_2-Methylcyclopentanone_EN.pdf
https://www.docbrown.info/page06/MSdata/ms01cyc5.htm
https://www.researchgate.net/figure/Refractive-index-of-cyclopentanone_fig1_312157518
https://www.justrite.com/media/wysiwyg/pdf/Justrite_RedBook.pdf
https://www.youtube.com/watch?v=9o-4L-7g8_c
https://www2.chemistry.msu.edu/courses/cem161/SS22/Experiment_1_Density_Procedure_SS22.pdf
https://www.scribd.com/document/443596959/02-Exp-1-Boiling-Point-Determination-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

U.S. Chemical Storage. (2017, October 11). Safely Store Flammable MEK Solvents.
Retrieved from [Link]

Preprints.org. (2025, January 30). The Challenging Complete and Detailed 1H and 13C NMR
Assignment for Ent- Kaurenoic Acid. Retrieved from [Link]

Pasadena City College. (n.d.). MEASUREMENT OF DENSITY. Retrieved from [Link]

University of Tennessee. (n.d.). Use and Storage of Flammable and Combustible Liquids.
Retrieved from [Link]

De Gruyter. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. Retrieved from [Link]

MDPI. (n.d.). Solvent-Free Synthesis of 2,5-Bis((dimethylamino)methylene)cyclopentanone.
Retrieved from [Link]

ResearchGate. (n.d.). Conformational analysis: Part 37. A 13C and 1H NMR and theoretical
investigation of the conformational equilibrium of 2-methylcyclohexanone oxime and of its O-
methyl ether. Retrieved from [Link]

ResearchGate. (n.d.). (PDF) The Vibrational Analysis of Cyclopentanone. Retrieved from
[Link]

Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
Retrieved from [Link]

University of lllinois. (2024, June 12). Flammable Liquids. Retrieved from [Link]

YouTube. (2021, May 31). Refractive Index Experiment S21. Retrieved from [Link]

DiVA portal. (n.d.). Identification of metabolites from 2D 1H-13C HSQC NMR using peak
correlation plots. Retrieved from [Link]

ResearchGate. (n.d.). Mass spectra of cyclopentanone interacted with 90 fs laser....
Retrieved from [Link]

Metricon. (n.d.). Measuring Index/Birefringence of Bulk Polymers and Flexible Polymer
Films. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.uschemicalstorage.com/blog/safely-store-flammable-mek-solvents/
https://www.preprints.org/manuscript/202501.1925/v1
https://www.pasadena.edu/academics/divisions/natural-sciences/docs/chemistry/CHEM%2022%20Lab%20Manual%20(L.A.)/1_Density_F16.pdf
https://ehs.utk.edu/wp-content/uploads/sites/41/2019/07/LS-004-Use-and-Storage-of-Flammable-and-Combustible-Liquids.pdf
https://www.degruyter.com/document/doi/10.1515/9783110296359/html
https://www.mdpi.com/1422-8599/2007/3/M542
https://www.researchgate.net/publication/229766952_Conformational_analysis_Part_37_A_13C_and_1H_NMR_and_theoretical_investigation_of_the_conformational_equilibrium_of_2-methylcyclohexanone_oxime_and_of_its_O-methyl_ether
https://www.researchgate.net/publication/266205934_The_Vibrational_Analysis_of_Cyclopentanone
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://drs.illinois.edu/flammable-liquids
https://www.youtube.com/watch?v=8O9aH2d9c2Q
https://www.diva-portal.org/smash/get/diva2:608826/FULLTEXT01.pdf
https://www.researchgate.net/figure/Mass-spectra-of-cyclopentanone-interacted-with-90-fs-laser-pulses-at-intensities-of-a-1_fig1_231013401
https://www.metricon.com/applications/polymers-and-films/bulk-polymers-and-flexible-polymer-films/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ YouTube. (2025, January 28). PART 19: MASS SPECTRUM OF CYCLOPENTANONE.
Retrieved from [Link]

¢ Indonesian Journal of Science & Technology. (2019, April 1). How to Read and Interpret
FTIR Spectroscope of Organic Material. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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